Cas no 1806745-10-7 (Ethyl 5-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 5-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1806745-10-7
• MF: C₁₀H₇F₆NO₄
• MW: 319.157304048538
• CID: 4834850
• Update Time: 2025-10-27

Ethyl 5-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H7F6NO4/c1-2-20-8(19)6-7(21-10(14,15)16)5(9(11,12)13)4(18)3-17-6/h3,18H,2H2,1H3
• InChI Key： VUQFGMQBPUXJPO-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(=O)OCC)C=1OC(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 3.1
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 5-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate

Comprehensive Guide to Ethyl 5-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806745-10-7)

Ethyl 5-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806745-10-7) is a specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of trifluoromethyl-substituted pyridines, which are known for their unique electronic properties and biological activity. The presence of both trifluoromethoxy and trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery.

The molecular structure of Ethyl 5-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate features a pyridine core substituted with multiple fluorine-containing functional groups. These substitutions are critical for modulating the compound's reactivity and interaction with biological targets. Researchers are particularly interested in its potential applications as a building block for bioactive molecules, especially in the development of novel antiviral and anti-inflammatory agents. The ethyl ester moiety further enhances its solubility, facilitating its use in various synthetic protocols.

One of the most searched questions related to this compound is: "What are the applications of Ethyl 5-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate in drug discovery?" The answer lies in its versatility as a pharmaceutical intermediate. Its fluorine-rich structure is often leveraged to improve the pharmacokinetic properties of drug candidates, such as increased membrane permeability and resistance to oxidative metabolism. Recent studies have explored its role in the synthesis of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in modern medicinal chemistry.

Another trending topic in the chemical industry is the demand for fluorinated compounds due to their unique properties. Ethyl 5-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate aligns perfectly with this trend, as it offers a combination of fluorine atoms and a heterocyclic scaffold. This makes it highly relevant for researchers working on crop protection chemicals and veterinary medicines, where fluorinated compounds are increasingly used to enhance efficacy and reduce environmental impact.

The synthesis of Ethyl 5-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate typically involves multi-step reactions, including halogenation, esterification, and fluorination. A common query among chemists is: "How to optimize the yield of Ethyl 5-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate?" Key factors include controlling reaction temperature, selecting appropriate catalysts, and ensuring high-purity starting materials. Advanced techniques like flow chemistry and microwave-assisted synthesis have also been explored to improve efficiency.

From a market perspective, the demand for fluorinated pyridine derivatives is on the rise, driven by their applications in life sciences and material science. Companies specializing in fine chemicals and custom synthesis are actively stocking Ethyl 5-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate to cater to research and industrial needs. Its CAS No. 1806745-10-7 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

In conclusion, Ethyl 5-hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806745-10-7) is a compound of significant interest due to its structural features and broad applicability. Whether you are a medicinal chemist, agrochemical researcher, or material scientist, understanding its properties and potential can open doors to innovative solutions. As the chemical industry continues to evolve, fluorinated compounds like this will remain at the forefront of scientific and industrial advancements.